Cas no 75921-69-6 (Melanotan I)

• Product name: Melanotan I
• CAS No: 75921-69-6
• MF: C₇₈H₁₁₁N₂₁O₁₉
• MW: 1646.84525704384
• MDL: MFCD00151715
• CID: 59739
• PubChem ID: 16154396

Melanotan I Chemical and Physical Properties

Names and Identifiers

• Melanotan-1
• Melanotropin
• 4-Nle-7-phe-alpha-msh
• 4-Norleucyl-7-phenylalanine-alpha-msh
• [Nle4, D-Phe7]-α-Melanocyte Stimulating Hormone trifluoroacetate salt
• (Nle?00D-Phe?)-α-MSH
• (Nle⁴,D-Phe⁷)-α-MSH
• [Nle4,D-Phe7]-α-MSH
• Melanotan Ⅰ Acetate
• Melanotan I
• [Nle4, D-Phe7] ?-MSH NDP-MSH
• Ac-Ser-Tyr-Ser-Nle-Glu-His-DPhe-Arg-Trp-Gly-Lys-Pro-Val-NH2
• Ac-SYS-Nle-EHfRWGKPV-NH2
• MT-I
• vial
• Wiskostatin
• Melanotan 1
• [NLE4,D-PHE]ALPHA-MELANOCYTE STIMULATING HORMONE
• (NLE4,D-PHE7)-ALPHA-MSH
• [Nle4,D-Phe7]α-MSH
• Ac-L-Ser-L-Tyr-L-Ser-L-Nle-L-Glu-L-His-D-Phe-L-Arg-L-Trp-Gly-L-Lys-L-Pro-L-Val-NH2
• N-Ac-L-Ser-L-Tyr-L-Ser-L-Nle-L-Glu-L-His-D-Phe-L-Arg-L-Trp-Gly-L-Lys-L-Pro-L-Val-NH2
• [Nle4,DPhe7] a-MSH, amide
• [Nle4,DPhe7] a-MSH, amide:Melanotan Ⅰ
• [Nle4, D-Phe7]-α-MSH, amide
• Melanotan-I
• Msh, 4-nle-7-phe-alpha-
• alpha-Melanotropin, 4-L-norleucine-7-D-phenylalanine-
• N-acteyl-L-Ser-L-Tyr-L-Ser-L-Nle-L-Glu-L-His-D-Phe-L-Arg-L-Trp-Gly-L-Lys-L-Pro-L-Val-NH2
• 75921-69-6
• (nle4,d-phe7)-.alpha.-msh
• Afamelanotide; MT-I; [Nle4,D-Phe7]-alpha-MSH
• AFAMELANOTIDE [USAN]
• SCHEMBL22463810
• QW68W3J66U
• AFAMELANOTIDE [ORANGE BOOK]
• alpha-Msh, nle(4)-phe(7)-
• NDP-alpha-MSH
• AC-Ser-Tyr-Ser-Nle-Glu-His-D-Phe-Arg-Trp-Gly-Lys-Pro-Val-NH2
• [Nle4,D-Phe7]--MSH
• .ALPHA.-MELANOTROPIN (SWINE), 4-L-NORLEUCINE-7-D-PHENYLALANINE-
• CUV-1647
• Afamelanotide [USAN:INN]
• CUV 1647
• AFAMELANOTIDE [MI]
• EN300-18527915
• [Nle4,D-Phe7]-alpha-MSH
• CUV1647
• AFAMELANOTIDE [WHO-DD]
• Afamelanotide [INN]
• N-acetyl-L-seryl-L-tyrosyl-L-seryl-L-norleucyl-L-alpha-glutamyl-L-histidyl-D-phenylalanyl-L-arginyl-L-tryptophylglycyl-L-lysyl-L-prolyl-L-valinamide
• scenesse
• (Nle4,D-Phe7)-alpha-MSH trifluoroacetate salt
• DA-48757

• MDL： MFCD00151715
• Inchi： 1S/C78H111N21O19/c1-5-6-19-52(91-75(116)61(41-101)97-72(113)57(34-46-24-26-49(103)27-25-46)94-74(115)60(40-100)88-44(4)102)68(109)92-54(28-29-64(105)106)70(111)96-59(36-48-38-83-42-87-48)73(114)93-56(33-45-16-8-7-9-17-45)71(112)90-53(22-14-31-84-78(81)82)69(110)95-58(35-47-37-85-51-20-11-10-18-50(47)51)67(108)86-39-63(104)89-55(21-12-13-30-79)77(118)99-32-15-23-62(99)76(117)98-65(43(2)3)66(80)107/h7-11,16-18,20,24-27,37-38,42-43,52-62,65,85,100-101,103H,5-6,12-15,19,21-23,28-36,39-41,79H2,1-4H3,(H2,80,107)(H,83,87)(H,86,108)(H,88,102)(H,89,104)(H,90,112)(H,91,116)(H,92,109)(H,93,114)(H,94,115)(H,95,110)(H,96,111)(H,97,113)(H,98,117)(H,105,106)(H4,81,82,84)/t52-,53-,54-,55-,56+,57-,58-,59-,60-,61-,62-,65-/m0/s1
• InChI Key： UAHFGYDRQSXQEB-LEBBXHLNSA-N
• SMILES： C1(=CNC2C=CC=CC1=2)C[C@@H](C(=O)NCC(=O)N[C@@H](CCCCN)C(=O)N1CCC[C@H]1C(=O)N[C@H](C(=O)N)C(C)C)NC(=O)[C@H](CCCNC(=N)N)NC(=O)[C@H](NC(=O)[C@@H](NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CCCC)NC(=O)[C@H](CO)NC(=O)[C@@H](NC(=O)[C@H](CO)NC(=O)C)CC1C=CC(O)=CC=1)CC1N=CNC=1)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 1645.84000
• Monoisotopic Mass: 1645.83651
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 42
• Heavy Atom Count: 125
• Rotatable Bond Count: 65
• Complexity: 3360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 643
• Tautomer Count: 1000
• XLogP3: -3.5

Experimental Properties

• Color/Form: Solids.
• Density: 1.0000
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.674
• PSA: 642.98000
• LogP: 3.12050
• Solubility: Not determined.
• pka: 4.43±0.10(Predicted)

Melanotan I Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• RTECS：OS1830200
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides
• Other Chemical Reagents

Additional information on Melanotan I

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